Cas no 392-64-3 (Butanoic acid,2,4-difluoro-3-oxo-, methyl ester)

• Product Name: Butanoic acid,2,4-difluoro-3-oxo-, methyl ester
• CAS No: 392-64-3
• MF: C₅H₆F₂O₃
• MW: 152.096148967743
• CID: 294309
• PubChem ID: 45119092
• Update Time: 2025-04-19

Butanoic acid,2,4-difluoro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,4-difluoro-3-oxo-, methyl ester
• Acetoaceticacid, 2,4-difluoro-, methyl ester (8CI)
• 392-64-3
• methyl 2,4-difluoro-3-oxobutanoate
• DTXSID001298272
• SCHEMBL1366208

• Inchi： 1S/C5H6F2O3/c1-10-5(9)4(7)3(8)2-6/h4H,2H2,1H3
• InChI Key： DLNXEQBSDIIGBC-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C(CF)=O

Computed Properties

• Exact Mass: 152.029
• Monoisotopic Mass: 152.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0.8